Cas no 857284-05-0 (Benzenemethanamine,N-methyl-2-(3-pyridinyl)-)

• Product Name: Benzenemethanamine,N-methyl-2-(3-pyridinyl)-
• CAS No: 857284-05-0
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 719736
• PubChem ID: 7164613
• Update Time: 2024-03-01

Benzenemethanamine,N-methyl-2-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-methyl-2-(3-pyridinyl)-
• METHYL-(2-PYRIDIN-3-YL-BENZYL)-AMINE
• N-methyl-1-(2-pyridin-3-ylphenyl)methanamine
• N-Methyl-N-(2-pyridin-3-ylbenzyl)aMine
• N-Methyl-N-(2-pyridin-3ylbenzyl)amine 97%
• Benzenemethanamine, N-methyl-2-(3-pyridinyl)-
• N-Methyl-2-(3-pyridinyl)benzenemethanamine

• Inchi： 1S/C13H14N2/c1-14-9-11-5-2-3-7-13(11)12-6-4-8-15-10-12/h2-8,10,14H,9H2,1H3
• InChI Key： HEJTYMMYWPZKIZ-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=CC=C1C1=CC=CN=C1

Computed Properties

• Exact Mass: 198.11600
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.045
• Boiling Point: 344.4°C at 760 mmHg
• Flash Point: 162.1°C
• Refractive Index: 1.568
• PSA: 24.92000
• LogP: 2.85890

Benzenemethanamine,N-methyl-2-(3-pyridinyl)- Security Information

• Hazardous Material transportation number：UN 2735
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines